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Compound of Interest

Compound Name: Ivabradine D6 hydrochloride

Cat. No.: B1149974

Get Quote

Executive Summary & Compound Identity
Ivabradine-d6 Hydrochloride is the stable isotope-labeled analog of Ivabradine, a selective

current inhibitor used in the management of stable angina and chronic heart failure. In
pharmaceutical research, this deuterated compound serves as a critical Internal Standard (IS)
for the quantification of Ivabradine in biological matrices (plasma, urine) via LC-MS/MS.

Its physicochemical similarity to the non-labeled drug ensures it compensates for matrix effects,

extraction efficiency, and ionization variability, while its mass shift (+6 Da) allows for spectral

resolution.
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Property Specification

Chemical Name

3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-

1,3,5-trien-7-

yl]methyl]methylamino]propyl]-1,3,4,5-

tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-

one-d6 hydrochloride

CAS Number
2070009-63-9 (Labeled Salt) 148849-67-6

(Unlabeled Parent)

Molecular Formula

Molecular Weight 511.08 g/mol (Salt) / ~474.6 g/mol (Free Base)

Appearance White to off-white solid

Solubility

DMSO (Sparingly), Methanol (Soluble), Water

(Slightly to Freely Soluble depending on

polymorph)

Isotopic Purity D-enrichment

Storage
-20°C (Long-term: -80°C); Hygroscopic; Light

Sensitive

Critical Note: While specific toxicological data for the deuterated form is often limited, it must be

handled with the same rigor as the parent compound, Ivabradine Hydrochloride, which is a

potent cardiac agent.

Hazard Identification & Safety Intelligence
This section synthesizes safety data based on the parent compound's GHS classification,

applying the "Precautionary Principle" standard in chemical hygiene.
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GHS Classification (Derived from Parent)
Signal Word:WARNING

Target Organ Toxicity: Cardiovascular System (Bradycardia).

Environmental Hazard: Aquatic Acute 1 (H400) - Very toxic to aquatic life.[1][2]

Handling & Exposure Controls[4]
Respiratory: Use a NIOSH-approved N95 or P100 respirator if dust formation is possible.

Handle powder primarily in a Fume Hood or Biosafety Cabinet.

Skin/Eye: Nitrile gloves (double-gloving recommended for stock preparation) and safety

glasses with side shields.

Engineering Controls: Use anti-static weighing boats; the compound can be electrostatic.

Stability Logic Diagram
The following decision tree outlines the storage and stability logic to prevent degradation

(hydrolysis/photolysis).
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Compound Receipt
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Figure 1: Critical handling workflow to maintain isotopic purity and chemical stability.

Bioanalytical Application: LC-MS/MS Protocol
This section details the use of Ivabradine-d6 as an Internal Standard (IS).[3][4][5][6] The

protocol is designed to be self-validating by monitoring the IS response variability.

Stock Solution Preparation (Self-Validating)
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Primary Stock (1 mg/mL): Weigh ~1 mg of Ivabradine-d6 HCl into a 1.5 mL amber glass vial.

Dissolve in DMSO or Methanol.[7]

Why DMSO? It prevents precipitation upon freezing and minimizes adsorption to glass

surfaces compared to pure aqueous buffers.

Working IS Solution (e.g., 50 ng/mL): Dilute the primary stock into 50% Methanol/Water.

Validation Step: Inject this solution 6 times before analyzing samples. The CV% of the

peak area must be < 5% to confirm system stability.

Sample Extraction Workflow (Protein Precipitation)
This method is favored for high-throughput PK studies due to its simplicity and high recovery

for Ivabradine.

Aliquot: Transfer 50 µL of plasma/urine to a 96-well plate.

IS Addition: Add 20 µL of Working IS Solution (Ivabradine-d6). Vortex gently.

Precipitation: Add 150 µL of Acetonitrile (cold).

Agitation: Vortex for 2 minutes at high speed.

Separation: Centrifuge at 4,000 rpm for 10 minutes at 4°C.

Injection: Transfer supernatant to a fresh plate; inject 5 µL into LC-MS/MS.

LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax or Phenomenex Kinetex, 2.1 x 50 mm,

1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water (provides protons for ESI+).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 10% B to 90% B over 3 minutes.
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Mass Transitions (MRM):

Ivabradine (Analyte):

(Quantifier)

Ivabradine-d6 (IS):

(or shifted fragment depending on D-location).

Note: The +6 Da shift is on the parent ion (

). If the fragment ion (

) contains the deuterated moiety, it will also shift. If the fragment is the unlabeled portion,
the transition will be

. Always perform a product ion scan on the D6 standard to confirm the Q3 mass.

Analytical Workflow Diagram
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Figure 2: Bioanalytical workflow for quantitative analysis using Ivabradine-d6.

Emergency & Disposal Procedures
First Aid Measures

Inhalation: Move to fresh air immediately. If breathing is difficult, support respiration. Call a

physician (risk of cardiac effects).

Skin Contact: Wash with soap and water for 15 minutes.[2] Remove contaminated clothing.

[8][2]

Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if

present.
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Ingestion: Rinse mouth. Do NOT induce vomiting unless instructed by medical personnel.

Accidental Release (Spill)
Evacuate: Clear the immediate area.

PPE: Wear N95 mask, goggles, and gloves.

Containment: Dampen the powder with a wet pad to prevent dusting (do not use dry

sweeping).

Clean Up: Wipe surface with 70% Ethanol. Place waste in a sealed biohazard/chemical

waste bag.

Disposal[9]
Do not flush down drains. This compound is toxic to aquatic life (H400).[1]

Dispose of as Hazardous Pharmaceutical Waste via a licensed chemical disposal contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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